Cas no 1251683-80-3 (1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251683-80-3
• MF: C₂₅H₂₂N₄O₃
• MW: 426.467185497284
• CID: 6256509
• PubChem ID: 49668689
• Update Time: 2025-06-08

1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide
• F3407-3031
• 1251683-80-3
• VU0626686-1
• 1-(4-benzamidobenzyl)-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide
• 1-[(4-benzamidophenyl)methyl]-N-(2-methoxyphenyl)imidazole-4-carboxamide
• 1-[(4-benzamidophenyl)methyl]-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide
• AKOS024486029

• Inchi： 1S/C25H22N4O3/c1-32-23-10-6-5-9-21(23)28-25(31)22-16-29(17-26-22)15-18-11-13-20(14-12-18)27-24(30)19-7-3-2-4-8-19/h2-14,16-17H,15H2,1H3,(H,27,30)(H,28,31)
• InChI Key： FUSCWMTZVSMGOR-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C=N1)CC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 426.16919058g/mol
• Monoisotopic Mass: 426.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide

Introduction to 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251683-80-3)

1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1251683-80-3, represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both benzamide and imidazole moieties in its framework suggests potential interactions with biological targets, particularly enzymes and receptors involved in critical cellular pathways.

The benzamidophenyl moiety, specifically the 4-substituted benzamide group, is known for its ability to modulate protein-protein interactions and enzyme activity. This structural feature has been extensively studied in the development of inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The methyl group attached to the benzamidophenyl ring may enhance solubility and bioavailability, while the N-(2-methoxyphenyl) part introduces another layer of functional diversity, potentially influencing metabolic stability and binding affinity.

The core of the molecule is the 1H-imidazole-4-carboxamide moiety, which is a well-documented pharmacophore in medicinal chemistry. Imidazole derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The carboxamide group at the 4-position of the imidazole ring not only contributes to the molecule's solubility but also serves as a site for further chemical modifications, enabling the synthesis of analogs with tailored properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The structural features of 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide make it an attractive scaffold for virtual screening against large databases of biological targets. This approach has already shown promise in identifying lead compounds for several diseases, including those caused by protein misfolding and dysregulation.

In particular, studies have highlighted the potential of imidazole derivatives as modulators of histone deacetylases (HDACs), which play a crucial role in epigenetic regulation. HDAC inhibitors have been successfully developed into therapies for cancers and inflammatory disorders. The combination of a benzamidine moiety with an imidazole core in 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide may confer dual HDAC inhibition and interaction with other relevant targets, such as kinases and transcription factors.

The 2-methoxyphenyl group at the N-position introduces methoxylation, a common pharmacological modification that can enhance metabolic stability while maintaining or improving binding affinity. This substitution pattern is frequently observed in clinically successful drugs due to its ability to fine-tune pharmacokinetic properties. Additionally, the methoxy group may participate in hydrogen bonding interactions within biological targets, further enhancing molecular recognition.

From a synthetic perspective, 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide can be accessed through multi-step organic synthesis involving condensation reactions between appropriately substituted benzamides and imidazole carboxylic acid derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of aryl groups at specific positions within the molecule.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest promising interactions with several key biological pathways. For example, its ability to modulate HDAC activity could make it useful in treating neurological disorders characterized by abnormal protein aggregation. Furthermore, its structural similarity to known kinase inhibitors suggests potential applications in oncology.

In conclusion, 1-(4-benzamidophenyl)methyl-N-(2-methoxyphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251683-80-3) represents a compelling example of how combining multiple pharmacophoric elements can yield novel bioactive molecules with therapeutic potential. Its unique structural features position it as a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and synthetic strategies, this compound may play an important role in addressing some of today's most challenging diseases.